Cas no 1806353-90-1 (2,4-Dimethoxy-5-iodobenzylamine)

• Product Name: 2,4-Dimethoxy-5-iodobenzylamine
• CAS No: 1806353-90-1
• MF: C₉H₁₂INO₂
• MW: 293.101554870605
• CID: 4990078
• Update Time: 2025-05-24

2,4-Dimethoxy-5-iodobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxy-5-iodobenzylamine

• Inchi： 1S/C9H12INO2/c1-12-8-4-9(13-2)7(10)3-6(8)5-11/h3-4H,5,11H2,1-2H3
• InChI Key： VQXURNBUIMGKKD-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)CN)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5

Additional information on 2,4-Dimethoxy-5-iodobenzylamine

Comprehensive Overview of 2,4-Dimethoxy-5-iodobenzylamine (CAS No. 1806353-90-1)

2,4-Dimethoxy-5-iodobenzylamine (CAS No. 1806353-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique iodobenzylamine structure, is widely utilized in the synthesis of bioactive molecules and advanced materials. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and material science. The presence of methoxy groups and an iodine substituent enhances its reactivity, making it a valuable intermediate in organic synthesis.

The compound’s molecular formula, C₉H₁₂INO₂, highlights its structural complexity and versatility. Its 2,4-dimethoxy substitution pattern is particularly noteworthy, as it influences the compound’s electronic properties and solubility. This feature is critical for applications in medicinal chemistry, where solubility and bioavailability are key considerations. Recent studies have explored its role in the development of targeted therapies, aligning with the growing demand for precision medicine. The iodine atom in the molecule also opens doors for radiolabeling applications, a hot topic in diagnostic imaging and theranostics.

In the context of green chemistry, 2,4-Dimethoxy-5-iodobenzylamine has been investigated for its potential in sustainable synthesis routes. With the global push toward environmentally friendly processes, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles. The compound’s stability under various conditions further enhances its appeal for large-scale applications.

Another area of interest is the compound’s role in cross-coupling reactions, a cornerstone of modern organic synthesis. Its aryl iodide moiety makes it a prime candidate for palladium-catalyzed reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing complex molecular architectures, a recurring theme in drug development and material science. The compound’s compatibility with diverse reaction conditions underscores its utility in high-throughput screening and combinatorial chemistry.

From a commercial perspective, 2,4-Dimethoxy-5-iodobenzylamine is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its pricing and availability are frequently queried in search engines, reflecting its niche but growing demand. Quality control measures, such as HPLC and NMR analysis, ensure its suitability for sensitive applications. The compound’s shelf life and storage conditions are also common search queries, emphasizing the need for proper handling to maintain its integrity.

Looking ahead, the potential of 2,4-Dimethoxy-5-iodobenzylamine in neuroscience research is an emerging area of exploration. Its structural motifs resemble those of compounds used in neurotransmitter studies, making it a candidate for investigating neurological pathways. This aligns with the increasing focus on brain health and neurodegenerative diseases, topics that dominate scientific and public discourse. As research progresses, the compound’s role in unlocking new therapeutic avenues is likely to expand.

In summary, 2,4-Dimethoxy-5-iodobenzylamine (CAS No. 1806353-90-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique properties and adaptability to modern synthetic methods make it a valuable asset in research and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.